(1'R,4'R,5'R,7'S)-5'-chlorospiro[1,3-dioxolane-2,2'-bicyclo[2.2.1]heptane]-7'-carboxylate

• CAS No.: 64768-51-0
• Molecular Formula: C10H12ClO4-
• Molecular Weight: 231.65 g/mol
• IUPAC Name: (1'R,4'R,5'R,7'S)-5'-chlorospiro[1,3-dioxolane-2,2'-bicyclo[2.2.1]heptane]-7'-carboxylate
• InChI: InChI=1S/C10H13ClO4/c11-7-3-6-8(9(12)13)5(7)4-10(6)14-1-2-15-10/h5-8H,1-4H2,(H,12,13)/p-1/t5-,6+,7+,8+/m0/s1
• InChI Key: KLBCJXDWJFIPSO-LXGUWJNJSA-M
• Isomeric SMILES: C1COC2(O1)C[C@H]3[C@@H](C[C@@H]2[C@@H]3C(=O)[O-])Cl
• Canonical SMILES: C1COC2(O1)CC3C(CC2C3C(=O)[O-])Cl

Description

The compound (1'R,4'R,5'R,7'S)-5'-chlorospiro[1,3-dioxolane-2,2'-bicyclo[2.2.1]heptane]-7'-carboxylate features a spirocyclic architecture combining a 1,3-dioxolane ring and a bicyclo[2.2.1]heptane system. The stereochemistry (1'R,4'R,5'R,7'S) confers rigidity to the structure, while the 5'-chloro substituent and carboxylate ester group influence electronic and steric properties.

Comparison with Similar Compounds

Structural Analog: Methyl 3'-Chlorospiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylate (CAS 1881320-73-5)

Key Differences :

• Oxirane vs. Dioxolane : The oxirane (epoxide) ring in this analog replaces the 1,3-dioxolane, altering reactivity. Epoxides are more electrophilic but less stable under acidic conditions compared to dioxolanes.
• Implications: The oxirane’s higher reactivity may limit stability in biological environments, whereas the dioxolane in the target compound offers better hydrolytic resistance .

Structural Analog: (1R,4S,4'R,5'R)-Methyl 4',5'-Diphenyl-7-azaspiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dioxolane]-7-carboxylate (CAS 354142-15-7)

Key Differences :

• Heteroatom Inclusion : The azaspiro system introduces a nitrogen atom, enabling hydrogen bonding and altering electronic distribution.
• Diphenyl Substituents : These groups enhance lipophilicity (LogP = 4.15) compared to the target compound’s single chloro substituent.
  Implications : The nitrogen atom may improve solubility in polar solvents, while phenyl groups increase membrane permeability but could reduce metabolic stability .

Structural Analog: (1S,2R,2'S,4R,4'R,5'R)-5'-(4-Chlorophenyl)-3-oxo-spiro[...]-2'-carboxylate (From )

Key Differences :

• Pyrrolidine Ring : Replaces the dioxolane, modifying the spiro junction’s steric environment.
  Implications : The aromatic ring enhances binding to hydrophobic enzyme pockets, but the pyrrolidine’s basicity may affect pharmacokinetics .

Structural Analog: (1R,4R,7S)-1,7-Dimethyl-7-(phenylsulfonylmethyl)spiro[...]dioxolane (From )

Key Differences :

• Sulfonyl Group : A strong electron-withdrawing group increases acidity and stabilizes the spiro structure.

Bioactive 1,3-Dioxolane Derivatives (From )

Example Compound : Dimethyl (4R-5R)-2-(2-hydroxyphenyl)-1,3-dioxolane-4,5-dicarboxylate (Compound 7)

• Bioactivity : MIC values against S. aureus (4.8–5000 µg/mL) highlight potency influenced by hydroxyl and ester groups.
• Comparison : The target compound’s chloro substituent may enhance electronegativity, improving interactions with microbial enzymes compared to hydroxylated analogs .

Data Tables

Table 1: Physicochemical Properties of Selected Analogs

Compound	Molecular Weight	LogP	PSA (Ų)	Key Substituents
Target Compound	~350 (estimated)	~2.5	~60	5'-Cl, spiro dioxolane, ester
Methyl 3'-chlorospiro[...]oxirane (CAS 1881320-73-5)	~250	~1.8	~50	3'-Cl, oxirane, ester
CAS 354142-15-7	365.42	4.15	48.0	Diphenyl, 7-aza, ester
Compound 7 ()	282.78	~1.5	~90	Hydroxyphenyl, dimethyl ester

Table 2: Antimicrobial Activity (MIC, µg/mL) of 1,3-Dioxolane Derivatives (From )

Compound	S. aureus	E. coli	C. albicans
7	62.5	125	250
8	125	250	500
Reference (Amikacin)	4.8	4.8	-

Key Findings

Chlorine Substituent : The 5'-chloro group in the target compound likely enhances bioactivity by increasing electrophilicity and stabilizing ligand-receptor interactions, as seen in nitroimidazole analogs .

Spiro Rigidity: The bicyclo[2.2.1]heptane system imposes conformational constraints, improving binding specificity compared to non-spiro analogs .

Ester vs. Carboxylic Acid : The carboxylate ester balances lipophilicity and hydrolytic stability, contrasting with more polar carboxylic acids in compounds like (1S,2S,5R)-7-oxobicyclo[3.2.0]heptane-2-carboxylic acid .